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Compound of Interest

Benzyl 2-oxo-7-
Compound Name: )
azaspiro[3.5]nonane-7-carboxylate

Cat. No.: B585454

Document ID: TCH-B7N-MW-20251228 Version: 1.0 Audience: Researchers, scientists, and
drug development professionals.

Compound Identification

Chemical Name: Benzyl 2-oxo-7-azaspiro[3.5]nonane-7-carboxylate.[1][2]
Synonyms: 2-OX0O-7-AZA-SPIRO[3.5]NONANE-7-CARBOXYLIC ACID BENZYL ESTER.[2]
CAS Number: 147610-98-8.[1][3]

Primary Application: This compound serves as a PROTAC (Proteolysis Targeting Chimera)
linker, utilized in the synthesis of molecules designed to selectively degrade target proteins.[3]

[4]

Physicochemical Properties

The key physicochemical properties are summarized below. The molecular weight is a critical
parameter for a wide range of applications, including quantitative analysis, reaction
stoichiometry, and formulation development.
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Property Value Source
Molecular Formula C16H19NO3 [1112][3]
Molecular Weight 273.33 g/mol [1][3]14]

RPSFFDLCJFAYIP-
InChlKey [2]
UHFFFAOYSA-N

Methodology for Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation is based on the molecular formula and the standard atomic weights of each
element as recommended by the IUPAC Commission on Isotopic Abundances and Atomic
Weights (CIAAW).

Experimental Protocol: Calculation from Formula

The molecular weight (MW) is calculated using the following equation:
MW = (N_C x AW_C) + (N_H x AW_H) + (N_N x AW_N) + (N_O x AW_O)
Where:

e N_X s the number of atoms of element X in the molecular formula.

e AW_X is the standard atomic weight of element X.

The standard atomic weights for the relevant elements are presented in the table below. For
elements with a range of natural isotopic abundance, a conventional value is used for practical
calculations.[5]
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. Standard Total
Atoms in . . o
Element Symbol Atomic Weight  Contribution (
Formula (N)
(AW) ( g/mol ) g/mol )
Carbon C 16 12.011[6][7][8] 192.176
Hydrogen H 19 1.008[5][9] 19.152
Nitrogen N 1 14.007[10][11] 14.007
Oxygen o) 3 15.999[12][13] 47.997
Calculated
Total ) 273.332
Molecular Weight

The calculated molecular weight of 273.332 g/mol is consistent with the widely reported value
of 273.33 g/mol .[1][3][4]

Experimental Protocol: Mass Spectrometry

While the theoretical molecular weight is calculated, it can be confirmed experimentally using
mass spectrometry. In this technique, the molecule is ionized and its mass-to-charge ratio (m/z)
is measured. For Benzyl 2-o0xo0-7-azaspiro[3.5]nonane-7-carboxylate, the most common ion
observed would be the protonated molecule [M+H]*, which would have an m/z value
corresponding to its monoisotopic mass plus the mass of a proton.

Logical Relationship Diagram

The following diagram illustrates the logical workflow for determining the molecular weight of
the compound, from its elemental composition to the final calculated value.
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Carbon (C) Hydrogen (H) Nitrogen (N) Oxygen (O)
16 atoms 19 atoms 1 atom 3 atoms

12.011 1.008 14.007 15.999

16 x 12.011 19 x 1.008 1 x 14.007 B8 x 15.999
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Molecular Weight:

273.33 g/mol

Click to download full resolution via product page

Molecular Weight Calculation Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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